Cas no 259793-90-3 (Favipiravir Impurity 1)

• Product Name: Favipiravir Impurity 1
• CAS No: 259793-90-3
• MF: C₅H₄ClN₃O₂
• MW: 173.5572
• MDL: MFCD20702468
• CID: 1036606
• PubChem ID: 22674949
• Update Time: 2024-12-18

Favipiravir Impurity 1 Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-hydroxypyrazine-2-carboxamide
• 5-chloro-2-oxo-1H-pyrazine-3-carboxamide
• 6-chloro-3,4-dihydro-3-oxo-2-Pyrazinecarboxamide
• 6-chloro-3-hydroxy-pyrazine-2-carboxylic acidamide
• AK-76972
• KB-248353
• KB-248355
• QC-2213
• RW3036
• 6-chloro-3-hydroxy-2-pyrazinecarboxamide
• XERRFWUVFFKJNT-UHFFFAOYSA-N
• FCH1284064
• SY040393
• AX8223458
• ST24045277
• 6-Chloro-3-oxo-3,4-dihydropyrazine-2-carboxamide
• 6-chloro-3-hydroxypyrazine-2-carboxylic acidamide
• 2-Pyrazinecarboxamide, 6-chloro-3,4-dihydr
• favipiravir Impurity 3
• CS-W000720
• SCHEMBL5270616
• SCHEMBL24025404
• DB-359417
• DS-16927
• 2-PyrazinecarboxaMide,6-chloro-3,4-dihydro-3-oxo-
• AKOS016015096
• 2-Pyrazinecarboxamide, 6-chloro-3,4-dihydro-3-oxo-
• MFCD20702468
• DTXSID40627518
• 259793-90-3
• AKOS016023718
• A877413
• Favipiravir Impurity 1

• MDL： MFCD20702468
• Inchi： 1S/C5H4ClN3O2/c6-2-1-8-5(11)3(9-2)4(7)10/h1H,(H2,7,10)(H,8,11)
• InChI Key： XERRFWUVFFKJNT-UHFFFAOYSA-N
• SMILES： ClC1N=C(C(N)=O)C(O)=NC=1

Computed Properties

• Exact Mass: 172.9992041g/mol
• Monoisotopic Mass: 172.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6
• XLogP3: 0

Favipiravir Impurity 1 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C